Cas no 196938-10-0 (2-Chloro-N-(2,5-difluorophenyl)acetamide)

2-Chloro-N-(2,5-difluorophenyl)acetamide structure
196938-10-0 structure
Product Name:2-Chloro-N-(2,5-difluorophenyl)acetamide
CAS No:196938-10-0
MF:C8H6ClF2NO
MW:205.589148044586
CID:1076465
PubChem ID:735850
Update Time:2025-04-20

2-Chloro-N-(2,5-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(2,5-difluorophenyl)acetamide
    • 2-CHLORO-N-(2,4-DIMETHOXYPHENYL)NICOTINAMIDE
    • 2-chloro-N-(2,5-di-fluoro-phenyl)acetamide
    • AC1LEV7X
    • CTK4C9586
    • Oprea1_706741
    • ST004099
    • STK412092
    • SBB002361
    • BUTTPARK 80\07-93
    • TIMTEC-BB SBB002361
    • N-CHLOROACETYL-2,5-DIFLUOROANILINE
    • 2-chloro-N-(2,5-difluorophenyl)ethanamide
    • ZINC00153688
    • ALBB-002434
    • STK401412
    • CS-0307557
    • 196938-10-0
    • AKOS000103575
    • EN300-01916
    • SCHEMBL13652566
    • 2-Chloro-2',5'-difluoroacetanilide
    • JS-026C
    • Z56889139
    • MFCD00157387
    • MDL: MFCD00157387
    • Inchi: 1S/C8H6ClF2NO/c9-4-8(13)12-7-3-5(10)1-2-6(7)11/h1-3H,4H2,(H,12,13)
    • InChI Key: ACJQYTPZZNZWAE-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=C(C=CC=1F)F)=O

Computed Properties

  • Exact Mass: 205.01068
  • Monoisotopic Mass: 205.0105978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

2-Chloro-N-(2,5-difluorophenyl)acetamide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-Chloro-N-(2,5-difluorophenyl)acetamide Pricemore >>

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